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Compound of Interest

Compound Name: PF-06840003

CAS No.: 198474-05-4

Cat. No.: B1679684

Get Quote

Technical Support Center: PF-06840003
Dissolution
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in ensuring the

complete dissolution of PF-06840003 for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for initially dissolving PF-06840003?

A1: Dimethyl sulfoxide (DMSO) is the most recommended solvent for creating a stock solution

of PF-06840003.[1][2][3] It is crucial to use fresh, anhydrous DMSO, as moisture can

negatively impact the solubility of the compound.[4]

Q2: I've added DMSO to PF-06840003, but it's not dissolving completely. What should I do?
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A2: If you encounter dissolution issues in DMSO, you can try the following troubleshooting

steps:

Vortexing: Mix the solution thoroughly by vortexing for several minutes.[5]

Sonication: Use an ultrasonic water bath to aid dissolution.[1][5] This method provides

energy to break down compound aggregates.

Gentle Heating: Gently warm the solution to no higher than 50°C.[6] Be cautious, as

excessive heat may degrade the compound.

Centrifugation: If the powdered compound is adhering to the vial, centrifuge it at a low speed

(e.g., 3000 rpm) for a few minutes to collect the powder at the bottom before adding the

solvent.[1]

Q3: My PF-06840003 stock solution in DMSO is clear, but it precipitates when I dilute it in my

aqueous experimental buffer. How can I prevent this?

A3: Precipitation upon dilution in aqueous solutions is a common issue with hydrophobic

compounds dissolved in DMSO.[4][7] To prevent this:

Serial Dilutions in DMSO: First, perform serial dilutions of your concentrated stock solution in

DMSO to get closer to your final working concentration.[4]

Slow Addition and Mixing: Add the final diluted DMSO sample to your aqueous buffer slowly

while vortexing or mixing.[6]

Use of Co-solvents: For in vivo preparations or challenging in vitro assays, using a co-

solvent system is recommended. Common formulations include combinations of DMSO,

PEG300, Tween 80, and saline or SBE-β-CD in saline.[1][2]

Q4: What are the recommended storage conditions for PF-06840003 solutions?

A4: For long-term storage, it is recommended to aliquot your stock solution into single-use

volumes to avoid repeated freeze-thaw cycles.[8][2]
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In solvent: Store at -80°C for up to 1-2 years.[1][2] Some sources suggest storage at -20°C is

suitable for up to one year.[2]

Powder: Store at -20°C for up to 3 years.[1][2]

Q5: Should I prepare fresh dilutions for each experiment?

A5: It is highly recommended to prepare fresh working solutions from your frozen stock for

each experiment, especially for in vivo studies.[1][2] If a prepared solution appears as a

suspension, it should be used immediately.[1] Clear solutions may be stored at 4°C for short

periods (e.g., up to a week), but prolonged storage can lead to loss of efficacy.[1]

Quantitative Data Summary
The following table summarizes the solubility of PF-06840003 in various solvent systems as

reported by different suppliers.
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Solvent System
Concentration
(mg/mL)

Molar Equivalent
(mM)

Source

DMSO ≥ 100 430.64 MedChemExpress

DMSO 60 258.39 TargetMol

DMSO 46 198.09 Selleck Chem

DMSO ≥ 25 - Tribioscience

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

2 8.61 TargetMol

10% DMSO + 40%

PEG300 + 5% Tween-

80 + 45% Saline

≥ 2.5 10.77 MedChemExpress

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 10.77 MedChemExpress

10% DMSO + 90%

Corn Oil
≥ 2.5 10.77 MedChemExpress

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Equilibration: Allow the vial of PF-06840003 powder and a bottle of anhydrous DMSO to

come to room temperature.

Weighing: Weigh the desired amount of PF-06840003 powder. For 1 mL of a 10 mM stock

solution (Molecular Weight: 232.21 g/mol ), you would need 2.32 mg.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder.

Mixing: Vortex the solution for several minutes.
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Sonication: If the compound is not fully dissolved, place the vial in an ultrasonic water bath

for 10-15 minutes.[5]

Inspection: Visually inspect the solution to ensure it is clear and free of particulates.

Storage: Aliquot the stock solution into single-use vials and store at -80°C.

Protocol 2: Preparation of an In Vivo Formulation (Example)

This protocol is an example for preparing a formulation with 10% DMSO, 40% PEG300, 5%

Tween 80, and 45% Saline.[1][2]

Prepare Stock: Start with a clear, concentrated stock solution of PF-06840003 in DMSO.

Sequential Addition: In a sterile tube, add the required volume of the DMSO stock solution.

Add the PEG300 and mix until the solution is clear.

Add the Tween 80 and mix until the solution is clear.

Finally, add the saline and mix thoroughly.

Immediate Use: This final formulation should be prepared fresh and used immediately for

animal experiments.[1][8]
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Troubleshooting PF-06840003 Dissolution Issues
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Click to download full resolution via product page

Caption: A flowchart for troubleshooting PF-06840003 dissolution.
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Caption: The IDO1 pathway is inhibited by PF-06840003.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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